Cas no 941978-60-5 (methyl 3-{4-(dimethylamino)phenylsulfamoyl}-4-(4-methylphenyl)thiophene-2-carboxylate)

• Product Name: methyl 3-{4-(dimethylamino)phenylsulfamoyl}-4-(4-methylphenyl)thiophene-2-carboxylate
• CAS No: 941978-60-5
• MF: C₂₁H₂₂N₂O₄S₂
• MW: 430.540382862091
• CID: 5442729
• PubChem ID: 16026634
• Update Time: 2025-06-27

methyl 3-{4-(dimethylamino)phenylsulfamoyl}-4-(4-methylphenyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-[[[4-(dimethylamino)phenyl]amino]sulfonyl]-4-(4-methylphenyl)-2-thiophenecarboxylate
• methyl 3-(N-(4-(dimethylamino)phenyl)sulfamoyl)-4-(p-tolyl)thiophene-2-carboxylate
• CHEMBL1514423
• F3222-0419
• NCGC00129708-01
• CCG-86466
• STL095660
• AKOS004986029
• G225-0455
• methyl 3-{[4-(dimethylamino)phenyl]sulfamoyl}-4-(4-methylphenyl)thiophene-2-carboxylate
• methyl 3-[[4-(dimethylamino)phenyl]sulfamoyl]-4-(4-methylphenyl)thiophene-2-carboxylate
• HMS1884A20
• 941978-60-5
• methyl 3-({[4-(dimethylamino)phenyl]amino}sulfonyl)-4-(4-methylphenyl)thiophene-2-carboxylate
• methyl 3-{4-(dimethylamino)phenylsulfamoyl}-4-(4-methylphenyl)thiophene-2-carboxylate

• Inchi： 1S/C21H22N2O4S2/c1-14-5-7-15(8-6-14)18-13-28-19(21(24)27-4)20(18)29(25,26)22-16-9-11-17(12-10-16)23(2)3/h5-13,22H,1-4H3
• InChI Key： DFSDYGGKZMSUKG-UHFFFAOYSA-N
• SMILES： S(C1=C(C(=O)OC)SC=C1C1C=CC(C)=CC=1)(NC1C=CC(=CC=1)N(C)C)(=O)=O

Computed Properties

• Exact Mass: 430.10209953g/mol
• Monoisotopic Mass: 430.10209953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.322±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 607.7±65.0 °C(Predicted)
• pka: 8.08±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on methyl 3-{4-(dimethylamino)phenylsulfamoyl}-4-(4-methylphenyl)thiophene-2-carboxylate

Comprehensive Overview of Methyl 3-{4-(Dimethylamino)Phenylsulfamoyl}-4-(4-Methylphenyl)Thiophene-2-Carboxylate (CAS No. 941978-60-5)

The compound methyl 3-{4-(dimethylamino)phenylsulfamoyl}-4-(4-methylphenyl)thiophene-2-carboxylate (CAS No. 941978-60-5) is a structurally complex and highly specialized organic molecule. It belongs to the class of thiophene carboxylates, which are known for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The presence of both sulfamoyl and dimethylamino functional groups in its structure makes it a subject of interest for researchers exploring novel bioactive compounds. This article delves into the properties, potential applications, and current research trends surrounding this unique molecule.

One of the most intriguing aspects of methyl 3-{4-(dimethylamino)phenylsulfamoyl}-4-(4-methylphenyl)thiophene-2-carboxylate is its potential role in drug discovery. Recent studies have highlighted the importance of thiophene derivatives in the development of new therapeutic agents, particularly in the fields of oncology and neurology. The sulfamoyl group in this compound is often associated with enzyme inhibition, making it a candidate for targeting specific biological pathways. Researchers are also investigating its photophysical properties, which could be leveraged in the design of advanced materials for optoelectronic devices.

In the context of green chemistry and sustainable synthesis, CAS No. 941978-60-5 has garnered attention due to its potential for eco-friendly modifications. The growing demand for environmentally benign synthetic routes has led to increased interest in compounds that can be derived from renewable resources or synthesized with minimal waste. The dimethylamino moiety in this molecule offers opportunities for further functionalization, enabling the creation of derivatives with tailored properties for specific applications.

From a commercial perspective, methyl 3-{4-(dimethylamino)phenylsulfamoyl}-4-(4-methylphenyl)thiophene-2-carboxylate is often sought after by pharmaceutical and chemical companies engaged in high-throughput screening programs. Its unique structure makes it a valuable building block for the synthesis of more complex molecules. Additionally, the compound's solubility and stability under various conditions are critical factors that influence its utility in industrial processes. Recent advancements in computational chemistry have also facilitated the prediction of its behavior in different environments, further enhancing its appeal to researchers.

The rise of artificial intelligence and machine learning in chemical research has opened new avenues for exploring the potential of CAS No. 941978-60-5. Predictive models are being used to identify novel applications and optimize synthesis protocols, reducing the time and cost associated with traditional trial-and-error methods. This aligns with the broader trend of digital transformation in the chemical industry, where data-driven approaches are revolutionizing how compounds are discovered and developed.

In summary, methyl 3-{4-(dimethylamino)phenylsulfamoyl}-4-(4-methylphenyl)thiophene-2-carboxylate represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted properties and potential applications make it a compelling subject for ongoing research. As the scientific community continues to uncover its capabilities, this compound is poised to play a significant role in addressing some of the most pressing challenges in modern science and technology.